Cas no 497829-97-7 (3-Chloroquinolin-2-amine)

• Product Name: 3-Chloroquinolin-2-amine
• CAS No: 497829-97-7
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 1036421
• PubChem ID: 9834114
• Update Time: 2025-04-20

3-Chloroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinolin-2-amine
• DB-331256
• DTXSID30431449
• 497829-97-7
• SCHEMBL3300463
• SB68014

• Inchi： 1S/C9H7ClN2/c10-7-5-6-3-1-2-4-8(6)12-9(7)11/h1-5H,(H2,11,12)
• InChI Key： PGSIGXRMGPKKTB-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 178.02991
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives